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Compound of Interest

Compound Name: Ine-963

Cat. No.: B10827894 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Ine-963 is a novel, potent, and fast-acting antimalarial compound belonging to the 5-aryl-2-

amino-imidazothiadiazole (ITD) class of derivatives.[1][2][3][4] It has demonstrated significant

efficacy against the blood stages of Plasmodium falciparum and Plasmodium vivax, including

multi-drug resistant strains.[1] A key characteristic of Ine-963 is its rapid parasite clearance

time, comparable to artemisinin, and a high barrier to resistance, making it a promising

candidate for single-dose cures for uncomplicated malaria.[1][2][3][5] While its precise

molecular target remains under investigation, its novel mechanism of action distinguishes it

from existing antimalarial drugs.[1][6][7] These application notes provide a comprehensive

overview of Ine-963's activity and detailed protocols for its use in Plasmodium life cycle studies.

Data Presentation
The following tables summarize the in vitro efficacy, selectivity, and pharmacokinetic properties

of Ine-963.

Table 1: In Vitro Efficacy of Ine-963 against Plasmodium Species
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Parameter
Plasmodium
Strain/Isolate

EC50 (nM) Reference

Blood Stage Growth

Inhibition
P. falciparum 3D7 3.0 - 6.0 [1][8]

P. falciparum Clinical

Isolates (Uganda)
0.4 [8]

P. falciparum Clinical

Isolates (Brazil)
2.0 [8]

P. vivax Clinical

Isolates (Brazil)
3.0 [8]

Drug-Resistant P.

falciparum Lines (>15)
0.5 - 15 [1]

Table 2: In Vitro Selectivity and Cytotoxicity of Ine-963

Assay
Cell
Line/Target

IC50 / CC50
(µM)

Selectivity
Fold (vs. P.
falciparum
3D7)

Reference

Cytotoxicity HepG2 6.7 ~1117 - 2233 [8]

K562 6.0 ~1000 - 2000 [8]

MT4 4.9 ~817 - 1633 [8]

Human Kinase

Inhibition
Haspin 5.51 ~918 - 1837 [1][8]

FLT3 3.60 ~600 - 1200 [1][8]

PIK3CA >50.0 >8333 [9]

PIM1 >50.0 >8333 [9]

Table 3: Pharmacokinetic Properties of Ine-963
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Species Dose T1/2 (Half-life) Key Findings Reference

Rat 10 mg/kg p.o. 20.4 h
Favorable oral

exposure.
[9]

Human

(predicted)
N/A ~60 h

Low clearance

and high volume

of distribution,

supporting

potential for

single-dose

cures.

[9]

Mouse (SCID) 30 mg/kg p.o. N/A
Single dose was

fully curative.
[1][2][3][5][10]

Experimental Protocols
Protocol 1: In Vitro Plasmodium falciparum Blood-Stage Growth Inhibition Assay

This protocol is designed to determine the 50% effective concentration (EC50) of Ine-963
against asexual blood stages of P. falciparum.

Materials:

Ine-963 stock solution (in DMSO)

Complete parasite culture medium (RPMI-1640 supplemented with HEPES, hypoxanthine,

sodium bicarbonate, and AlbuMAX II or human serum)

Synchronized P. falciparum ring-stage culture (e.g., 3D7 strain) at 0.5% parasitemia and 2%

hematocrit

96-well microplates

SYBR Green I nucleic acid stain

Lysis buffer (containing Tris-HCl, EDTA, saponin, and Triton X-100)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.bioworld.com/articles/687769-novartis-details-discovery-preclinical-data-of-novel-antimalarial-compound-ine-963?v=preview
https://www.bioworld.com/articles/687769-novartis-details-discovery-preclinical-data-of-novel-antimalarial-compound-ine-963?v=preview
https://pmc.ncbi.nlm.nih.gov/articles/PMC9278664/
https://www.mmv.org/newsroom/news-resources-search/discovery-and-preclinical-pharmacology-ine963-potent-and-fast-acting
https://pubmed.ncbi.nlm.nih.gov/35229610/
https://pubs.acs.org/doi/10.1021/acs.jmedchem.1c01995
https://www.researchgate.net/publication/358949077_Discovery_and_Preclinical_Pharmacology_of_INE963_a_Potent_and_Fast-Acting_Blood-Stage_Antimalarial_with_a_High_Barrier_to_Resistance_and_Potential_for_Single-Dose_Cures_in_Uncomplicated_Malaria
https://www.benchchem.com/product/b10827894?utm_src=pdf-body
https://www.benchchem.com/product/b10827894?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10827894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fluorescence plate reader

Methodology:

Prepare a serial dilution of Ine-963 in complete culture medium in a 96-well plate. Include a

drug-free control (DMSO vehicle) and a negative control (uninfected red blood cells).

Add the synchronized parasite culture to each well.

Incubate the plate for 72 hours at 37°C in a humidified incubator with a gas mixture of 5%

CO2, 5% O2, and 90% N2.

After incubation, lyse the cells by adding lysis buffer containing SYBR Green I.

Incubate in the dark at room temperature for 1 hour.

Measure fluorescence intensity using a plate reader (excitation: 485 nm, emission: 530 nm).

Calculate EC50 values by plotting the percentage of growth inhibition against the log of the

drug concentration using a non-linear regression model.

Protocol 2: In Vitro Parasite Viability Assay (Parasite Reduction Ratio Assay)

This protocol quantifies the rate of parasite killing by Ine-963.

Materials:

Ine-963

Synchronized late-stage trophozoite/schizont culture of P. falciparum 3D7

Complete culture medium

96-well plates

Limiting dilution series materials

Methodology:
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Expose a synchronized parasite culture to Ine-963 at a concentration equivalent to 10x its

EC50.

At various time points (e.g., 0, 6, 12, 24, 48 hours), wash the parasites to remove the

compound.

Perform a limiting dilution series in a 96-well plate to determine the number of viable

parasites remaining at each time point.

Culture the diluted parasites for 21 days.

Determine the presence or absence of parasite growth in each well.

Calculate the parasite reduction ratio (PRR) to assess the log reduction in viable parasites

over time. Ine-963 has been shown to clear viable parasites within 24 hours.[1]

Visualizations
Diagram 1: Plasmodium Life Cycle and the Target Stage of Ine-963

Caption: Ine-963 acts on the asexual blood stage of the Plasmodium life cycle.

Diagram 2: Experimental Workflow for Ine-963 Efficacy Testing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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